Cas no 51646-22-1 (Benzoic acid,4-[[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]methyl]-)

• Product Name: Benzoic acid,4-[[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]methyl]-
• CAS No: 51646-22-1
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 1573452
• Update Time: 2024-08-24

Benzoic acid,4-[[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]methyl]-
• Benzoic acid, 4-[[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]methyl]-

• Inchi： 1S/C15H14N4O2S/c1-9-7-10(2)19-14(16-9)17-15(18-19)22-8-11-3-5-12(6-4-11)13(20)21/h3-7H,8H2,1-2H3,(H,20,21)
• InChI Key： LSFMMKXMNYCVHV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CSC2N=C3N(N=2)C(C)=CC(C)=N3)C=C1

Computed Properties

• Exact Mass: 314.08392

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Melting Point: 190-193 °C(Solv: ethanol (64-17-5))
• PSA: 80.38
• pka: 4.10±0.10(Predicted)